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Compound of Interest

Compound Name: Biuret-15N3

Cat. No.: B12057607

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling guidelines for Biuret-15N3, a nitrogen-
15 labeled compound. While specific toxicological data for the isotopically labeled form is
limited, the information presented here is based on the well-documented properties of the
unlabeled biuret. The chemical and physical properties of Biuret-15N3 are expected to be
nearly identical to those of biuret.

Chemical and Physical Properties

Biuret-15N3 is a white, crystalline solid.[1][2] It is a condensation product of two urea
molecules.[3] Understanding its physical and chemical properties is crucial for safe handling
and storage.
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Property Value Source
Molecular Formula C2H5'5Ns02

Molecular Weight 106.06 g/mol

Appearance White crystalline solid

Melting Point 185-190 °C (decomposes)

Soluble in hot water and
Solubility alcohol; very slightly soluble in

ether.

Stabilit Stable under normal
abili
Y conditions. Hygroscopic.

o Strong oxidizing agents, strong
Incompatibilities
bases.

Hazard Identification and Toxicological Data

Biuret is classified as an irritant. While extensive toxicological studies on Biuret-15N3 are not
available, data for unlabeled biuret suggests low acute toxicity in animals. However, it is known
to be toxic to plants, which is a concern for environmental disposal.
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Hazard Description Source
Eye Irritation Causes serious eye irritation.
Skin Irritation Causes skin irritation.

) o May cause respiratory tract
Respiratory Irritation o
irritation.

Not classified as acutely toxic.
Acute Toxicity Studies on animals show no

acute or chronic toxicity.

Carcinogenicity Not classified as a carcinogen.

Mutagenicity Not classified as a mutagen.

] o Not classified as a
Reproductive Toxicity ] )
reproductive toxicant.

Hazard Symbols: Xi (Irritant)
Risk Phrases: R36/37/38 - Irritating to eyes, respiratory system and skin.

Safety Phrases: S26 - In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice. S36/37 - Wear suitable protective clothing and gloves.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
integrity of Biuret-15N3.

Handling:
e Use in a well-ventilated area or under a chemical fume hood.
e Avoid breathing dust.

e Avoid contact with skin, eyes, and clothing.
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Wash hands thoroughly after handling.
Storage:

» Store in a tightly closed container in a cool, dry place. Recommended storage temperature is
2-8°C.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

e Due to its hygroscopic nature, protect from moisture.

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Source

Move the person to fresh air. If
) breathing is difficult, give
Inhalation .
oxygen. Seek medical

attention if symptoms persist.

Remove contaminated
clothing. Wash the affected
i area with soap and plenty of
Skin Contact )
water for at least 15 minutes.
Seek medical attention if

irritation develops.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and

Eye Contact lower eyelids. Remove contact
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an

unconscious person. Seek

medical attention.

Spill and Waste Disposal

Spill Response:
e Evacuate the area.
o Wear appropriate PPE.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.
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e For large spills, contain the spill and collect the material.

¢ Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.

e Do not allow the product to enter drains or waterways, as it can be harmful to plants.

Experimental Protocols

While specific experimental protocols for the use of Biuret-15N3 were not found in the public
domain, it is often used as a tracer in metabolic studies. A common application related to the
non-labeled compound is the Biuret Protein Assay, which is a colorimetric method used to
determine protein concentration. It is important to note that this assay uses a "Biuret reagent”
and is distinct from the handling of the pure Biuret-15N3 compound.

Principle of the Biuret Protein Assay: In an alkaline environment, the copper(ll) ions in the
Biuret reagent form a coordination complex with the peptide bonds in proteins. This complex
results in a characteristic purple color, the intensity of which is proportional to the protein
concentration and can be measured spectrophotometrically at 540 nm.

Preparation of Standard Biuret Reagent: A typical Biuret reagent can be prepared by dissolving
copper sulfate, sodium potassium tartrate, and potassium iodide in a sodium hydroxide
solution. For example, one protocol suggests dissolving 1.50 g of copper sulfate (CuSOa4-5H20)
and 6.0 g of sodium potassium tartrate (KNaCaH4Os-4H20) in 500 mL of water, then adding
300 mL of 10% NaOH solution while stirring, and finally diluting to 1 L with water.

Visualized Workflows and Pathways

The following diagrams illustrate key logical workflows for the safe handling of Biuret-15N3.
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Safe Handling Workflow for Biuret-15N3
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Caption: Logical workflow for the safe handling of Biuret-15N3.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12057607?utm_src=pdf-body-img
https://www.benchchem.com/product/b12057607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

First Aid Protocol for Biuret-15N3 Exposure

Exposure Occurs
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Caption: First aid response protocol for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Biuret-15N3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057607#safety-and-handling-guidelines-for-biuret-
15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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